8-(5-bromopyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(5-bromopyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C11H12BrN5O2/c12-7-5-13-9(14-6-7)17-3-1-11(2-4-17)8(18)15-10(19)16-11/h5-6H,1-4H2,(H2,15,16,18,19)
• InChI Key: XLAPWRGLMSJJCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)C3=NC=C(C=N3)Br
• Molecular Formula: C11H12BrN5O2
• Molecular Weight: 326.15 g/mol

Description

The compound “8-(5-bromopyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It contains a pyrimidine ring, which is a basic structure in many important biological compounds. The bromine atom attached to the pyrimidine ring suggests that this compound might be used in some specific chemical reactions where bromine acts as a leaving group.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a spiro[4.5]decane ring system, which is a type of spiro compound where two cycloalkane rings (one of four carbon atoms and another of five) share a single atom. The compound also contains a pyrimidine ring and a bromine atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the presence of the bromine atom and the nitrogen atoms in the pyrimidine ring. These could potentially be points of reactivity in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types of atoms it contains, and the nature of the bonds between those atoms.

Mechanism of Action

Target of Action

It is structurally similar to buspirone hydrochloride , which is known to target serotonin receptors and dopamine receptors, playing a significant role in anxiety management .

Mode of Action

Based on its structural similarity to buspirone, it may interact with its targets (serotonin and dopamine receptors) to modulate neurotransmitter levels, thereby influencing mood and anxiety .

Biochemical Pathways

If it acts similarly to buspirone, it may influence the serotonin and dopamine pathways, which play crucial roles in mood regulation and anxiety .

Result of Action

If it acts similarly to buspirone, it may result in modulated neurotransmitter levels, potentially reducing anxiety .

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and the specific conditions under which it’s handled and stored.

Future Directions

The future research directions involving this compound would likely depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, among others.